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Compound of Interest

Compound Name: 5-Undecanone

Cat. No.: B1585441

Disclaimer: Scientific literature explicitly detailing the mechanism of action of 5-Undecanone is
limited. This guide summarizes the available information on 5-Undecanone and related
aliphatic ketones to provide a preliminary understanding and to propose future research
directions.

Introduction to 5-Undecanone

5-Undecanone is a naturally occurring aliphatic ketone found in various plants and is utilized in
the fragrance and food industries.[1] It is a colorless liquid with a characteristic odor. While its
primary commercial applications are as a scent and flavoring agent, as well as an insect
repellent, preliminary studies on related compounds suggest potential biological activities that
warrant further investigation.[2]

Chemical and Physical Properties of 5-Undecanone
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Property Value Reference
Molecular Formula C11H220 [3114]
Molecular Weight 170.29 g/mol [3]

CAS Number 33083-83-9 [4]
Appearance Colorless to pale yellow liquid [5]

Boiling Point 227.00 °C @ 760.00 mm Hg [5]
Solubility Soluble in alcohol; Insoluble in 5]

water

Postulated Mechanisms of Action Based on Related
Compounds

Due to the scarcity of direct research on 5-Undecanone, this section extrapolates potential
mechanisms of action from studies on structurally similar aliphatic ketones.

Modulation of Inflammatory Pathways: The Nrf2/HO-1
and NF-kB Axis

A significant study on the closely related compound, 2-undecanone, demonstrated its
protective effects against fine particle-induced cardiac inflammation. The proposed mechanism
involves the modulation of two key signaling pathways: the Nuclear factor erythroid 2-related
factor 2 (Nrf2)/Heme oxygenase-1 (HO-1) pathway and the Nuclear factor kappa-light-chain-
enhancer of activated B cells (NF-kB) pathway.

It is plausible that 5-Undecanone could exert similar effects due to its structural similarity. The

proposed signaling cascade is as follows:
o Activation of Nrf2: 5-Undecanone may induce the translocation of Nrf2 to the nucleus.

e Induction of HO-1: In the nucleus, Nrf2 binds to the antioxidant response element (ARE),
leading to the transcription of antioxidant enzymes, most notably HO-1.
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e Inhibition of NF-kB: The upregulation of HO-1 can suppress the activation of the pro-
inflammatory NF-kB pathway. This, in turn, would reduce the expression of inflammatory
cytokines.
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Cellular Response to Oxidative Stress
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Proposed Nrf2/HO-1 and NF-kB signaling pathway for 5-Undecanone.
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Acetylcholinesterase Inhibition

Research on a range of aliphatic ketones (C4-C9) has indicated that they can act as inhibitors
of acetylcholinesterase (AChE), with Ki values in the millimolar range. The inhibitory
mechanism is suggested to be through binding to the anionic site of the enzyme, rather than
acting as transition state analogs at the hydrolytic site. This suggests a potential, albeit likely
weak, neuromodulatory role for 5-Undecanone.

Inhibition Constants of Aliphatic Ketones against Acetylcholinesterase

Compound Ki (mM)
2-Pentanone ~0.7
3-Pentanone ~1.0
2-Hexanone ~1.5
3-Hexanone ~2.0
Cyclopentanone ~2.5
Cyclohexanone ~3.0

Data extrapolated from a study on C4-C9

aliphatic ketones.

Proposed Experimental Protocols for Future Studies

To elucidate the precise mechanism of action of 5-Undecanone, a series of in vitro
experiments are necessary.

Cell Viability and Cytotoxicity Assays

¢ Objective: To determine the cytotoxic potential of 5-Undecanone and establish a
concentration range for subsequent mechanistic studies.

e Methodology:
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o Cell Culture: Culture relevant cell lines (e.g., macrophages for inflammation studies,
neuronal cells for neuroactivity) in appropriate media.

o Treatment: Treat cells with a range of 5-Undecanone concentrations for 24, 48, and 72
hours.

o Assay: Perform a cell viability assay, such as the MTT or MTS assay.

o Data Analysis: Calculate the IC50 (half-maximal inhibitory concentration) value.
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Workflow for a cell viability assay.

Western Blot Analysis for Signaling Pathway Elucidation

» Objective: To investigate the effect of 5-Undecanone on the protein expression levels in the
Nrf2/HO-1 and NF-kB pathways.

o Methodology:

o Cell Lysis: Treat cells with 5-Undecanone for a specified time, then lyse the cells to
extract proteins.

o Protein Quantification: Determine the protein concentration using a BCA or Bradford
assay.

o SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide
gel electrophoresis.

o Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

o Immunoblotting: Probe the membrane with primary antibodies specific for Nrf2, HO-1, p-
NF-kB, and NF-kB. Use a housekeeping protein (e.g., GAPDH, B-actin) as a loading
control.
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o Detection: Use a secondary antibody conjugated to an enzyme (e.g., HRP) and a
chemiluminescent substrate to visualize the protein bands.

o Analysis: Quantify the band intensities to determine changes in protein expression.

Acetylcholinesterase Inhibition Assay

e Objective: To determine if 5-Undecanone inhibits AChE activity.
» Methodology:

o Enzyme Reaction: Prepare a reaction mixture containing AChE, a substrate (e.g.,
acetylthiocholine), and a chromogen (e.g., DTNB).

o Inhibition: Add varying concentrations of 5-Undecanone to the reaction mixture.

o Measurement: Measure the rate of the enzymatic reaction by monitoring the change in
absorbance over time using a spectrophotometer.

o Data Analysis: Calculate the IC50 and Ki values for 5-Undecanone.

Conclusion and Future Directions

The current body of research on the mechanism of action of 5-Undecanone is sparse.
However, preliminary data from structurally related aliphatic ketones suggest that its biological
activities may be centered around the modulation of inflammatory pathways, such as the
Nrf2/HO-1 and NF-kB axes, and potentially through the inhibition of acetylcholinesterase.

Future research should focus on validating these proposed mechanisms through rigorous in
vitro and in vivo studies. Specifically, investigating the anti-inflammatory and neuro-modulatory
effects of 5-Undecanone could unveil novel therapeutic applications for this compound. The
experimental protocols outlined in this guide provide a foundational framework for such
investigations. A deeper understanding of the structure-activity relationship among different
isomers of undecanone will also be crucial in elucidating the specific roles of the carbonyl
group's position in biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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